Cas no 13331-93-6 (4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one)

• Product Name: 4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one
• CAS No: 13331-93-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 49174
• PubChem ID: 83351
• Update Time: 2025-07-01

4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-nitrosophenol
• 4-Nitroso-2,6-xylenol
• 2,6-Dimethyl-4-nitro
• 2,6-dimethyl-4-nitroso-pheno
• 2,6-dimethyl-4-nitroso-phenol
• 2,6-Dimethyl-p-nitrosophenol
• 2,6-Xylenol,4-nitroso
• 4-Nitroso-2,6-dimethylanisol
• Einecs 236-382-2
• Ai3-19038
• Nsc 73813
• LABOTEST-BB LT00454534
• 2,6-Xylenol, 4-nitroso-
• 4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one
• CS-0353715
• Phenol, 2,6-dimethyl-4-nitroso-
• 2.6-dimethyl-4-nitrosophenol
• NS00024279
• 4-(Hydroxyimino)-2,6-dimethylcyclohexa-2,5-dienone
• 25M44WX5WV
• DTXSID7065417
• 2,6-Dimethylbenzoquinone-4-oxime
• 13331-93-6
• AC-7848
• A806594
• NSC-677516
• SCHEMBL836394
• UNII-25M44WX5WV
• FT-0652267
• NSC-73813
• AKOS006222123
• 2, 4-nitroso-
• NSC73813
• 2,6-DIMETHYLBENZOQUINONE 4-OXIME
• FT-0610699
• 4965-29-1
• Phenol,6-dimethyl-4-nitroso-
• EN300-141495
• AKOS015889750
• SCHEMBL11434480
• A806786
• NSC677516
• NLDXMJRLYQBXQS-UHFFFAOYSA-N
• J-507507
• Q27253979
• 2,6-DIMETHYL-4-NITROSO PHENOL
• DB-029372
• G33601
• DB-020238

• Inchi： 1S/C8H9NO2/c1-5-3-7(9-11)4-6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： JLGGFXVVFUIJBA-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)N=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Melting Point: 166-171 ºC
• PSA: 49.66000
• LogP: 1.29190

Additional information on 4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one

4-(Hydroxyimino)-2,6-Dimethylcyclohexa-2,5-Dien-1-One: A Comprehensive Overview

4-(Hydroxyimino)-2,6-Dimethylcyclohexa-2,5-Dien-1-One, also known by its CAS registry number CAS No. 13331-93-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 4-(Hydroxyimino)-2,6-Dimethylcyclohexa-2,5-Dien-1-One is characterized by a cyclohexenone ring system with substituents at positions 4, 2, and 6. The hydroxyimino group at position 4 introduces a unique functional group that contributes to its reactivity and biological activity. The dimethyl groups at positions 2 and 6 add steric bulk to the molecule, influencing its conformational flexibility and interaction with biological targets.

Recent studies have focused on the synthesis of this compound using various approaches, including traditional organic synthesis techniques and modern catalytic methods. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, a study published in Journal of Organic Chemistry demonstrated a novel route involving palladium-catalyzed coupling reactions to synthesize CAS No. 13331-93-6. This method not only improved yield but also provided insights into the stereochemical outcomes of the synthesis.

The biological activity of 4-(Hydroxyimino)-2,6-Dimethylcyclohexa-2,5-Dien-1-One has been extensively investigated in recent years. Preclinical studies have shown promising results in anti-inflammatory and antioxidant assays. A research team from the University of California reported that this compound exhibits potent inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases such as arthritis and cancer.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid cyclohexenone framework makes it a candidate for use in organic electronics and photovoltaic materials. A study published in Nature Communications highlighted its ability to act as a building block for conjugated polymers with enhanced electronic properties.

The growing interest in CAS No. 13331-93-6 is further evidenced by its inclusion in several high-throughput screening libraries for drug discovery. Its structural versatility allows for easy modification to optimize pharmacokinetic properties such as solubility and bioavailability.

In conclusion, 4-(Hydroxyimino)-2,6-Dimethylcyclohexa-2,5-Dien-1-One, or CAS No. 13331-93-6, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration promises to unlock new avenues for therapeutic development and advanced materials design.